Cas no 15950-66-0 (2,3,4-Trichlorophenol)

2,3,4-Trichlorophenol (C₆H₃Cl₃O) is a chlorinated phenolic compound with applications in chemical synthesis and industrial processes. Its structure features three chlorine atoms at the 2, 3, and 4 positions of the phenol ring, enhancing its reactivity and utility as an intermediate in the production of agrochemicals, dyes, and disinfectants. The compound exhibits notable stability under standard conditions and serves as a precursor for further functionalization. Its high purity and consistent performance make it suitable for specialized formulations requiring precise chlorophenol derivatives. Proper handling is essential due to its potential toxicity and environmental persistence. Storage recommendations include cool, dry conditions in tightly sealed containers to maintain integrity.
2,3,4-Trichlorophenol structure
2,3,4-Trichlorophenol structure
Product name:2,3,4-Trichlorophenol
CAS No:15950-66-0
MF:C6H3Cl3O
MW:197.446419000626
MDL:MFCD00002161
CID:226283
PubChem ID:27582

2,3,4-Trichlorophenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,3,4-trichloro-
    • 2,3,4-Trichlorophenol
    • 2,3,4-Trichlorophenol Solution
    • 2,3,4-Trichlorophenol1000µg
    • 25167-82-2
    • BS-21605
    • EINECS 240-083-2
    • NS00002552
    • CHEMBL1341844
    • Tox21_200297
    • HMS3039N08
    • InChI=1/C6H3Cl3O/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10
    • TRICHLOROPHENOL
    • SCHEMBL136940
    • L-Valine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-[(triphenylmethyl)thio]-
    • DTXSID5026207
    • 8JWE1AV71F
    • 2,3,4-Trichlorophenol, analytical standard
    • Z1255419158
    • 2,3,4-Trichlorophenol, 99%
    • TRICHLOROPHENOL, 2,3,4-
    • DTXCID806207
    • FT-0648413
    • 2,3,4-Trichlorophenol, PESTANAL(R), analytical standard
    • UNII-8JWE1AV71F
    • 15950-66-0
    • 2,3,4-Trichlorophenol 10 microg/mL in Cyclohexane
    • MFCD00002161
    • AKOS015850025
    • EN300-1238591
    • CAS-15950-66-0
    • SMR001370874
    • Q2024329
    • CS-0204642
    • Phenol, 2,3,4-trichloro-
    • 2,3,4-Trichlorophenol 100 microg/mL in Methanol
    • MLS002415679
    • NCGC00257851-01
    • NCGC00091874-02
    • Phenol, 2,3,4-trichloro-; 2,3,4-Trichlorophenol
    • NCGC00091874-01
    • CCRIS 6108
    • Phenol, trichloro-
    • J-009614
    • MDL: MFCD00002161
    • Inchi: InChI=1S/C6H3Cl3O/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
    • InChI Key: HSQFVBWFPBKHEB-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1Cl)Cl)Cl)O

Computed Properties

  • Exact Mass: 195.92500
  • Monoisotopic Mass: 195.924948g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 75-79 °C (lit.)
    75-79 °C
  • Boiling Point: 260.3±35.0 ºC (760 Torr),
  • Flash Point: 111.2±25.9 ºC,
  • Refractive Index: 1.5300 (estimate)
  • Solubility: Almost insoluble (0.089 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 3.35240
  • Solubility: Not determined

2,3,4-Trichlorophenol Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:UN 2020 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26-S39-S45-S36/37
  • Hazardous Material Identification: Xn
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III
  • HazardClass:6.1(b)
  • Risk Phrases:R22
  • PackingGroup:III

2,3,4-Trichlorophenol Customs Data

  • HS CODE:2908199090
  • Customs Data:

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

2,3,4-Trichlorophenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1238591-0.25g
2,3,4-trichlorophenol
15950-66-0 95%
0.25g
$139.0 2023-07-10
Enamine
EN300-1238591-0.05g
2,3,4-trichlorophenol
15950-66-0 95%
0.05g
$65.0 2023-07-10
Alichem
A014003659-500mg
2,3,4-Trichlorophenol
15950-66-0 97%
500mg
863.90 USD 2021-06-22
abcr
AB143009-1 g
2,3,4-Trichlorophenol; .
15950-66-0
1g
€608.50 2023-05-09
Enamine
EN300-1238591-0.1g
2,3,4-trichlorophenol
15950-66-0 95%
0.1g
$98.0 2023-07-10
Apollo Scientific
OR957661-250mg
2,3,4-Trichlorophenol
15950-66-0 98%
250mg
£94.00 2025-02-20
abcr
AB143009-250 mg
2,3,4-Trichlorophenol; .
15950-66-0
250mg
€330.70 2023-05-09
eNovation Chemicals LLC
Y1237072-250mg
Phenol, 2,3,4-trichloro-
15950-66-0 95%
250mg
$365 2024-06-07
Chemenu
CM342549-5g
2,3,4-Trichlorophenol
15950-66-0 95%+
5g
$1350 2022-06-12
Enamine
EN300-1238591-50mg
2,3,4-trichlorophenol
15950-66-0 95.0%
50mg
$65.0 2023-10-02

2,3,4-Trichlorophenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Diphenyl sulfide ,  Aluminum chloride
Reference
Regioselective para-chlorination of activated aromatic compounds
Watson, William David, Journal of Organic Chemistry, 1985, 50(12), 2145-8

2,3,4-Trichlorophenol Preparation Products

2,3,4-Trichlorophenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15950-66-0)2,3,4-三氯苯酚
Order Number:LE1690408
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally

Additional information on 2,3,4-Trichlorophenol

Comprehensive Overview of 2,3,4-Trichlorophenol (CAS No. 15950-66-0): Properties, Applications, and Environmental Considerations

2,3,4-Trichlorophenol (CAS No. 15950-66-0) is a chlorinated aromatic compound widely recognized for its role in industrial and research applications. This trichlorinated phenol derivative is characterized by its molecular formula C6H3Cl3O and a molecular weight of 197.45 g/mol. Its structure features three chlorine atoms attached to the phenol ring, which significantly influences its chemical reactivity and physical properties. The compound typically appears as a white to light brown crystalline solid with a distinct phenolic odor, and it is sparingly soluble in water but highly soluble in organic solvents like ethanol and ether.

The industrial significance of 2,3,4-Trichlorophenol stems from its use as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. For instance, it serves as a precursor in the production of herbicides and fungicides, where its chlorinated structure enhances biocidal activity. Researchers also leverage its properties in organic synthesis to develop complex molecules, particularly in the field of green chemistry, where sustainable alternatives to traditional reagents are sought. Recent trends highlight its potential in biodegradation studies, as scientists explore microbial pathways to mitigate its environmental persistence.

Environmental and health considerations surrounding 2,3,4-Trichlorophenol (CAS No. 15950-66-0) have garnered attention due to its classification as a persistent organic pollutant (POP). While not classified as acutely toxic, its bioaccumulative potential raises concerns about long-term ecosystem impacts. Regulatory frameworks such as REACH and EPA guidelines monitor its production and disposal, emphasizing the need for eco-friendly alternatives. Analytical methods like GC-MS and HPLC are routinely employed to detect trace amounts in environmental samples, aligning with the growing demand for pollution monitoring technologies.

From a commercial perspective, the global market for chlorinated phenols, including 2,3,4-Trichlorophenol, is influenced by demand from the pharmaceutical and agricultural sectors. Suppliers often highlight its high-purity grades (≥98%) for research applications, catering to laboratories focused on environmental remediation and material science. Storage recommendations typically include airtight containers under inert conditions to prevent degradation, a detail frequently queried by procurement specialists in chemical sourcing platforms.

Innovations in wastewater treatment have spurred interest in 2,3,4-Trichlorophenol degradation techniques, such as advanced oxidation processes (AOPs) and enzymatic catalysis. These methods address user searches for "how to remove chlorophenols from water" and "sustainable chemical degradation," reflecting public concern over water contamination. Peer-reviewed studies demonstrate the efficacy of ozonation and photocatalysis in breaking down this compound, offering actionable insights for environmental engineers.

In summary, 2,3,4-Trichlorophenol (CAS No. 15950-66-0) remains a compound of dual relevance: valued for its synthetic utility yet scrutinized for its ecological footprint. Ongoing research into green synthesis and degradation technologies underscores its place in contemporary chemistry discussions, bridging industrial needs with environmental stewardship. For researchers and professionals, understanding its structure-activity relationships and regulatory status is essential to navigate its applications responsibly.

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